5-bromo-N-cyclopropylthiophene-2-carboxamide
Overview
Description
5-Bromo-N-cyclopropylthiophene-2-carboxamide (5-BCTC) is an organic compound with a unique chemical structure that has been studied extensively for its potential applications in scientific research. 5-BCTC has shown promise in a variety of areas including in vivo and in vitro research, biochemical and physiological effects, and pharmacodynamics. The aim of
Scientific Research Applications
Antiproliferative/Cytotoxic Activity
This compound has been evaluated for its potential in cancer treatment. Studies have shown that derivatives of 5-bromo-N-cyclopropylthiophene-2-carboxamide exhibit antiproliferative and cytotoxic activities against various human cancer cell lines . These properties make it a candidate for further research in developing new anticancer drugs.
Biological Activity of Thiophene Derivatives
Thiophene derivatives, like 5-bromo-N-cyclopropylthiophene-2-carboxamide, are recognized for their broad spectrum of biological activities. They have been studied for their anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . This makes them valuable for medicinal chemistry and the development of new therapeutic agents.
Organic Semiconductor Applications
The thiophene ring, a part of the compound’s structure, is significant in the field of organic semiconductors. Thiophene-based molecules are used in the advancement of organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) . The compound’s potential in electronic applications is an exciting area of research.
Material Science and Industrial Chemistry
Thiophene derivatives are also utilized in material science and industrial chemistry as corrosion inhibitors . The compound’s complex structure allows for diverse applications in these fields, contributing to the development of new materials with enhanced properties.
Synthesis of Biologically Active Compounds
The compound serves as a building block in the synthesis of a variety of biologically active compounds. Its versatility in chemical reactions enables the creation of novel molecules with potential pharmacological effects .
Advanced Compound Development
For medicinal chemists, 5-bromo-N-cyclopropylthiophene-2-carboxamide plays a vital role in the improvement of advanced compounds. Its structure allows for the exploration of new biological effects and the enhancement of existing drugs .
properties
IUPAC Name |
5-bromo-N-cyclopropylthiophene-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrNOS/c9-7-4-3-6(12-7)8(11)10-5-1-2-5/h3-5H,1-2H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CKUIKZGELFOICR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)C2=CC=C(S2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrNOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40400484 |
Source
|
| Record name | 5-bromo-N-cyclopropylthiophene-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40400484 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-N-cyclopropylthiophene-2-carboxamide | |
CAS RN |
495382-05-3 |
Source
|
| Record name | 5-bromo-N-cyclopropylthiophene-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40400484 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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